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Compound of Interest

Compound Name: RL-6-Me-7-OH

Cat. No.: B1225672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of RL-6-Me-7-OH, a

known Mucosal-associated Invariant T (MAIT) cell agonist, in the context of inflammation

research. Due to the limited direct studies of RL-6-Me-7-OH as a primary inflammatory

modulator, this document focuses on its application as a tool to activate MAIT cells, thereby

enabling the investigation of their role in various inflammatory models.

Introduction
RL-6-Me-7-OH is a stable, synthetic ligand for the MHC class I-related molecule, MR1.[1][2] It

functions as an agonist for MAIT cells, a subset of innate-like T cells implicated in both host

defense and the pathogenesis of inflammatory and autoimmune diseases.[1][2] While less

potent than other MAIT cell agonists like 5-OP-RU, the stability of RL-6-Me-7-OH offers

potential advantages for in vitro and in vivo studies. These protocols outline how RL-6-Me-7-
OH can be utilized to explore the contribution of MAIT cells to inflammatory responses.

Data Presentation
Table 1: In Vitro Activity of RL-6-Me-7-OH
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Parameter Value Cell Type Assay Reference

EC50 (MAIT cell

activation)
25 µM

Human MAIT

cells

CD69

upregulation
[1]

Signaling Pathways
The primary mechanism of action for RL-6-Me-7-OH is the activation of MAIT cells through the

MR1-TCR pathway. Upon binding of the RL-6-Me-7-OH/MR1 complex to the MAIT cell

receptor, a signaling cascade is initiated, leading to the production of various pro-inflammatory

cytokines such as IFN-γ, TNF-α, and IL-17.
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MAIT Cell Activation by RL-6-Me-7-OH
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Downstream Inflammatory Signaling

MAIT Cell Derived Cytokines

Target Immune Cell (e.g., Macrophage)

IFN-γ

JAK-STAT Pathway

TNF-α

NF-κB Pathway

IL-17

Pro-inflammatory
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In Vitro Macrophage Co-culture Workflow

Experimental Setup

Treatment

Analysis

1. Isolate PBMCs
(containing MAIT cells)

3. Add RL-6-Me-7-OH
to PBMCs

2. Culture Macrophages
(e.g., THP-1 derived)

4. Co-culture activated PBMCs
with Macrophages

5. Measure Cytokines in Supernatant
(ELISA, CBA)

6. Analyze Macrophage Activation Markers
(Flow Cytometry)
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In Vivo LPS-Induced Inflammation Workflow

Pre-treatment

Inflammation Induction

Monitoring and Analysis

1. Administer RL-6-Me-7-OH
(or vehicle) to mice (i.v. or i.p.)

2. Induce systemic inflammation
with LPS (i.p.) after 24h

3. Monitor clinical signs
(weight loss, temperature)

4. Collect blood and tissues
at a defined endpoint

5. Analyze serum cytokines and
tissue immune cell infiltration
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Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: RL-6-Me-7-OH in
Inflammation Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225672#rl-6-me-7-oh-applications-in-inflammation-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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